Cas no 93489-07-7 (1-ethoxy-4-(isocyanatomethyl)benzene)

• Product Name: 1-ethoxy-4-(isocyanatomethyl)benzene
• CAS No: 93489-07-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 2817054
• PubChem ID: 28299294
• Update Time: 2025-05-20

1-ethoxy-4-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-4-(isocyanatomethyl)benzene
• SCHEMBL20766472
• AKOS006316604
• 93489-07-7
• EN300-1856077
• DTXSID90651242

• Inchi： 1S/C10H11NO2/c1-2-13-10-5-3-9(4-6-10)7-11-8-12/h3-6H,2,7H2,1H3
• InChI Key： JXBFGHMTUAIGEO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(CN=C=O)=CC=1

Computed Properties

• Exact Mass: 177.078978594Da
• Monoisotopic Mass: 177.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-ethoxy-4-(isocyanatomethyl)benzene

1-Ethoxy-4-(Isocyanatomethyl)Benzene: A Comprehensive Overview

1-Ethoxy-4-(Isocyanatomethyl)Benzene (CAS No. 93489-07-7) is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, also referred to as ethoxybenzene with an isocyanatomethyl group, is characterized by its unique structure, which combines an ethoxy group and an isocyanatomethyl group attached to a benzene ring. Its chemical formula, C9H11NO2, highlights its molecular composition, while its CAS number ensures it is easily identifiable in scientific literature and industrial applications.

The synthesis of 1-Ethoxy-4-(Isocyanatomethyl)Benzene involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have focused on optimizing these synthesis pathways, particularly in the context of green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and minimize environmental impact. These advancements not only enhance the efficiency of production but also align with global efforts to promote sustainable chemical manufacturing.

One of the most notable applications of 1-Ethoxy-4-(Isocyanatomethyl)Benzene lies in its role as a precursor in the synthesis of advanced materials. The compound's reactivity, particularly at the isocyanatomethyl group, makes it highly valuable in polymer chemistry. Recent breakthroughs have demonstrated its potential in creating novel polyurethanes with enhanced mechanical properties. For example, a study published in *Advanced Materials* highlighted how this compound can be used to develop lightweight yet durable polymers suitable for aerospace applications.

In addition to its role in polymer synthesis, 1-Ethoxy-4-(Isocyanatomethyl)Benzene has shown promise in drug discovery and medicinal chemistry. Its ability to act as a building block for bioactive molecules has led to its incorporation into various drug design strategies. Researchers have utilized its structure to develop potential inhibitors for key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the compound's versatility and its growing importance in the pharmaceutical industry.

The physical properties of 1-Ethoxy-4-(Isocyanatomethyl)Benzene are equally noteworthy. With a melting point of approximately -5°C and a boiling point around 150°C, the compound exhibits stability under a wide range of conditions. Its solubility characteristics also make it suitable for use in various solvents commonly employed in organic synthesis. Recent studies have further explored its thermal stability under extreme conditions, revealing its potential for high-temperature applications in industrial settings.

From an environmental standpoint, understanding the fate and transport of 1-Ethoxy-4-(Isocyanatomethyl)Benzene in natural systems is crucial. Research has shown that the compound undergoes biodegradation under specific microbial conditions, offering insights into its environmental impact and potential for ecological risk assessment. This knowledge is essential for industries aiming to minimize their ecological footprint while utilizing this compound.

In conclusion, 1-Ethoxy-4-(Isocyanatomethyl)Benzene (CAS No. 93489-07-7) stands out as a multifaceted compound with applications spanning polymer chemistry, drug discovery, and materials science. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in advancing modern chemical technologies. As scientific understanding deepens and new applications emerge, this compound is poised to play an even greater role in shaping the future of chemistry and related disciplines.